molecular formula C15H18N2O2 B8287863 Ethyl 4-cyano-3-(cyclopentylamino)benzoate

Ethyl 4-cyano-3-(cyclopentylamino)benzoate

Cat. No.: B8287863
M. Wt: 258.32 g/mol
InChI Key: FYTZNKKBGHUVOB-UHFFFAOYSA-N
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Description

Ethyl 4-cyano-3-(cyclopentylamino)benzoate is a useful research compound. Its molecular formula is C15H18N2O2 and its molecular weight is 258.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H18N2O2

Molecular Weight

258.32 g/mol

IUPAC Name

ethyl 4-cyano-3-(cyclopentylamino)benzoate

InChI

InChI=1S/C15H18N2O2/c1-2-19-15(18)11-7-8-12(10-16)14(9-11)17-13-5-3-4-6-13/h7-9,13,17H,2-6H2,1H3

InChI Key

FYTZNKKBGHUVOB-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC(=C(C=C1)C#N)NC2CCCC2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A mixture of ethyl 3-bromo-4-cyanobenzoate (500 mg, 1.97 mmol), XANTPHOS (228 mg, 0.39 mmol), cesium carbonate (1.282 g, 3.94 mmol), cyclopentylamine (233 mg, 2.75 mmol), and tris(dibenzylideneacetone)dipalladium (180 mg, 0.20 mmol) in dioxane (5 mL) was stirred at 100° C. for 17 h. The reaction mixture was partitioned between ethyl acetate (100 mL) and water (50 mL), the organic layer washed with brine (50 mL), dried over sodium sulfate, filtered and concentrated. Column chromatography on silica (hexanes:ethyl acetate 9:1) afforded ethyl 4-cyano-3-(cyclopentylamino)benzoate (366 mg, 72% yield) as a brown oil. 1H NMR (400 MHz, CDCl3): 7.43 (m, 2H), 7.35 (m, 1H), 7.27 (m, 1H), 4.62 (d, 1H), 4.38 (q, 2H), 3.93 (m, 1H), 2.10 (m, 2H), 1.78 (m, 2H), 1.67 (m, 2H), 1.53 (m, 2H), 1.39 (t, 3H). MS (EI) for C15H18N2O2: 259 (MH+).
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500 mg
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228 mg
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cesium carbonate
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233 mg
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5 mL
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180 mg
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